mGlu2 agonist mGlu2 agonist LY2979165 is a drug candidae that may be useful in the treatment of bipolar disorder. LY2979165 is being developed by Eli Lilly, and currently under clinical trials.
Brand Name: Vulcanchem
CAS No.: 1311385-32-6
VCID: VC0534031
InChI: InChI=1S/C13H17N5O5S.H3N.H2O/c1-4(14)9(19)17-13(11(22)23)2-5(24-12-15-3-16-18-12)6-7(8(6)13)10(20)21;;/h3-8H,2,14H2,1H3,(H,17,19)(H,20,21)(H,22,23)(H,15,16,18);1H3;1H2/t4-,5+,6-,7-,8-,13-;;/m0../s1
SMILES: CC(C(=O)NC1(CC(C2C1C2C(=O)O)SC3=NC=NN3)C(=O)O)N.N.O
Molecular Formula: C13H22N6O6S
Molecular Weight: 390.42 g/mol

mGlu2 agonist

CAS No.: 1311385-32-6

Cat. No.: VC0534031

Molecular Formula: C13H22N6O6S

Molecular Weight: 390.42 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

mGlu2 agonist - 1311385-32-6

Specification

Description LY2979165 is a drug candidae that may be useful in the treatment of bipolar disorder. LY2979165 is being developed by Eli Lilly, and currently under clinical trials.
CAS No. 1311385-32-6
Molecular Formula C13H22N6O6S
Molecular Weight 390.42 g/mol
IUPAC Name (1R,2S,4R,5R,6R)-2-[[(2S)-2-aminopropanoyl]amino]-4-(1H-1,2,4-triazol-5-ylsulfanyl)bicyclo[3.1.0]hexane-2,6-dicarboxylic acid;azane;hydrate
Standard InChI InChI=1S/C13H17N5O5S.H3N.H2O/c1-4(14)9(19)17-13(11(22)23)2-5(24-12-15-3-16-18-12)6-7(8(6)13)10(20)21;;/h3-8H,2,14H2,1H3,(H,17,19)(H,20,21)(H,22,23)(H,15,16,18);1H3;1H2/t4-,5+,6-,7-,8-,13-;;/m0../s1
Standard InChI Key FICWTZOQUXUYOK-AHKKVLALSA-N
Isomeric SMILES C[C@@H](C(=O)N[C@]1(C[C@H]([C@@H]2[C@H]1[C@H]2C(=O)O)SC3=NC=NN3)C(=O)O)N.N.O
SMILES CC(C(=O)NC1(CC(C2C1C2C(=O)O)SC3=NC=NN3)C(=O)O)N.N.O
Canonical SMILES CC(C(=O)NC1(CC(C2C1C2C(=O)O)SC3=NC=NN3)C(=O)O)N.N.O
Appearance white to off-white solid powder

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